Cas no 2228259-03-6 (2-hydroxy-3-methyl-3-(2-methyloxolan-3-yl)butanoic acid)

• Product Name: 2-hydroxy-3-methyl-3-(2-methyloxolan-3-yl)butanoic acid
• CAS No: 2228259-03-6
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• CID: 6111026
• PubChem ID: 165977587
• Update Time: 2025-05-19

2-hydroxy-3-methyl-3-(2-methyloxolan-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-methyl-3-(2-methyloxolan-3-yl)butanoic acid
• 2228259-03-6
• EN300-1797684

• Inchi： 1S/C10H18O4/c1-6-7(4-5-14-6)10(2,3)8(11)9(12)13/h6-8,11H,4-5H2,1-3H3,(H,12,13)
• InChI Key： UHFQRJOLIWJCSA-UHFFFAOYSA-N
• SMILES： O1CCC(C1C)C(C)(C)C(C(=O)O)O

Computed Properties

• Exact Mass: 202.12050905g/mol
• Monoisotopic Mass: 202.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-hydroxy-3-methyl-3-(2-methyloxolan-3-yl)butanoic acid

Introduction to 2-hydroxy-3-methyl-3-(2-methyloxolan-3-yl)butanoic acid (CAS No. 2228259-03-6)

2-hydroxy-3-methyl-3-(2-methyloxolan-3-yl)butanoic acid, identified by the CAS number 2228259-03-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of both hydroxyl and lactone functional groups, which contribute to its unique reactivity and potential biological activity. The structural motif of this compound, featuring a β-ketoester derivative with an α-hydroxy acid backbone, positions it as a versatile intermediate in synthetic chemistry and a candidate for further derivatization to explore novel pharmacological properties.

The chemical structure of 2-hydroxy-3-methyl-3-(2-methyloxolan-3-yl)butanoic acid consists of a four-carbon chain with a hydroxyl group at the second position, a methyl group at the third position, and a 2-methyloxolan-3-yl moiety attached to the third carbon. This configuration imparts distinct electronic and steric properties, making it an interesting scaffold for drug discovery. The lactone ring in the molecule is particularly noteworthy, as it can undergo ring-opening reactions under appropriate conditions, facilitating the formation of new bonds and enabling the construction of more complex molecular architectures.

In recent years, there has been growing interest in exploring the biological activities of compounds with similar structural features. The presence of both hydroxyl and lactone functionalities suggests potential applications in areas such as enzyme inhibition, receptor binding, and metabolic modulation. For instance, derivatives of this compound have been investigated for their role in modulating metabolic pathways associated with inflammation and oxidative stress. Preliminary studies have indicated that certain analogs may exhibit anti-inflammatory properties by interacting with specific enzymatic targets.

The synthesis of 2-hydroxy-3-methyl-3-(2-methyloxolan-3-yl)butanoic acid presents both challenges and opportunities for synthetic chemists. The key step involves the formation of the lactone ring, which can be achieved through various methods such as intramolecular esterification or cyclization reactions. The regioselectivity and stereoselectivity of these reactions are critical factors that must be carefully controlled to obtain the desired product in high yield and purity. Advances in catalytic systems, including transition metal-catalyzed reactions, have significantly improved the efficiency of these synthetic routes.

From a pharmaceutical perspective, the versatility of 2-hydroxy-3-methyl-3-(2-methyloxolan-3-yl)butanoic acid makes it an attractive building block for drug development. Its structural features allow for modifications at multiple positions, enabling the creation of libraries of compounds with tailored biological activities. High-throughput screening (HTS) techniques have been employed to identify novel derivatives with enhanced potency and selectivity against specific disease targets. Additionally, computational modeling approaches are being utilized to predict the binding modes of these compounds within biological targets, aiding in the rational design of next-generation drug candidates.

The role of computational chemistry in studying 2-hydroxy-3-methyl-3-(2-methyloxolan-3-yl)butanoic acid cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into the conformational behavior and electronic properties of this compound. These studies are essential for understanding its reactivity and for designing experiments that optimize its synthesis and functionalization. Furthermore, computational tools are instrumental in assessing potential drug-like properties such as solubility, permeability, and metabolic stability, which are critical factors in determining the feasibility of clinical development.

In conclusion, 2-hydroxy-3-methyl-3-(2-methyloxolan-3-yl)butanoic acid (CAS No. 2228259-03-6) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules, while its reactivity allows for diverse functionalization strategies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.